Cas no 27913-16-2 (2-amino-1-(3-methoxyphenyl)propan-1-one)

2-Amino-1-(3-methoxyphenyl)propan-1-one is a synthetic organic compound belonging to the class of substituted cathinones. It features a methoxy-substituted phenyl ring attached to a propan-1-one backbone with an amino functional group at the β-position. This structural configuration imparts unique reactivity, making it a valuable intermediate in pharmaceutical and chemical research. Its methoxy group enhances solubility and stability, while the amino-ketone moiety allows for versatile derivatization. The compound is primarily utilized in analytical reference standards and preclinical studies due to its well-defined chemical properties. Proper handling and storage under controlled conditions are recommended to maintain its integrity for research applications.

2-amino-1-(3-methoxyphenyl)propan-1-one structure

27913-16-2 structure

Product name:2-amino-1-(3-methoxyphenyl)propan-1-one

CAS No:27913-16-2

MF:C₁₀H₁₃NO₂

MW:179.215722799301

CID:251552

PubChem ID:57309012

2-amino-1-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Propanone,2-amino-1-(3-methoxyphenyl)-
- Propiophenone,2-amino-3'-methoxy- (8CI)
- 2-amino-1-(3-methoxyphenyl)propan-1-one
- Propiophenone, 2-amino-3-methoxy- (8CI)
- 1-Propanone, 2-amino-1-(3-methoxyphenyl)-
- Inchi： 1S/C10H13NO2/c1-7(11)10(12)8-4-3-5-9(6-8)13-2/h3-7H,11H2,1-2H3
- InChI Key： BWNZFROXJQBRBC-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC(OC)=C1)(=O)C(N)C

Computed Properties

Exact Mass: 179.09469
Monoisotopic Mass: 179.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3A^2

Experimental Properties

Density: 1.082±0.06 g/cm3(Predicted)
Boiling Point: 294.4±20.0 °C(Predicted)
PSA: 52.32
pka: 7.47±0.29(Predicted)

2-amino-1-(3-methoxyphenyl)propan-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1844755-5.0g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	5g	$3396.0	2023-06-02
Enamine	EN300-1844755-2.5g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	2.5g	$1089.0	2023-09-19
Enamine	EN300-1844755-10.0g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	10g	$5037.0	2023-06-02
Enamine	EN300-1844755-10g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	10g	$2393.0	2023-09-19
Enamine	EN300-1844755-0.05g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	0.05g	$468.0	2023-09-19
Enamine	EN300-1844755-0.1g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	0.1g	$490.0	2023-09-19
Enamine	EN300-1844755-0.5g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	0.5g	$535.0	2023-09-19
Enamine	EN300-1844755-1g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	1g	$557.0	2023-09-19
Enamine	EN300-1844755-1.0g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	1g	$1172.0	2023-06-02
Enamine	EN300-1844755-0.25g	2-amino-1-(3-methoxyphenyl)propan-1-one	27913-16-2	0.25g	$513.0	2023-09-19